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Abstract

This technical guide provides a comprehensive overview of the core physical properties of the
heterocyclic compound 1-(propan-2-yl)-1H-imidazole-2-thiol (CAS No. 61640-26-4). Due to a
lack of available experimental data in peer-reviewed literature, this document outlines the
standard experimental protocols for the determination of its key physicochemical parameters,
including melting point, boiling point, solubility, and pKa. Furthermore, this guide presents a
logical workflow for the synthesis and characterization of this compound, visualized using a
Graphviz diagram. This document is intended to serve as a foundational resource for
researchers and professionals involved in the synthesis, characterization, and application of
novel imidazole-based compounds in drug discovery and development.

Introduction

1-(propan-2-yl)-1H-imidazole-2-thiol is a sulfur-containing heterocyclic compound belonging
to the imidazole family. The imidazole ring is a crucial pharmacophore found in numerous
biologically active molecules and pharmaceuticals. The presence of a thiol group at the 2-
position and an isopropyl substituent on the nitrogen atom suggests that this molecule may
possess unique chemical reactivity and biological activity. A thorough understanding of its
physical properties is paramount for its application in medicinal chemistry, process
development, and formulation studies.
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This guide addresses the current information gap by providing detailed, generalized
experimental methodologies for the characterization of 1-(propan-2-yl)-1H-imidazole-2-thiol.

Physicochemical Properties

While specific experimental data for 1-(propan-2-yl)-1H-imidazole-2-thiol is not readily
available in the public domain, its basic molecular properties have been calculated. The
following table summarizes the known and currently unavailable physical properties.

Property Value Source
Molecular Formula CeH10N2S

Molecular Weight 142.22 g/mol

CAS Number 61640-26-4

Melting Point Not Available

Boiling Point Not Available

Solubility Not Available

pKa (Thiol) Not Available

Experimental Protocols for Physicochemical
Characterization

The following sections detail the standard laboratory procedures for determining the key
physical properties of a solid organic compound such as 1-(propan-2-yl)-1H-imidazole-2-
thiol.

Melting Point Determination

The melting point of a pure crystalline solid is a sharp, characteristic physical property that can
be used for identification and as an indicator of purity.[1][2]

Methodology: Capillary Method using a Mel-Temp Apparatus
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e Sample Preparation: A small amount of the dry, crystalline 1-(propan-2-yl)-1H-imidazole-2-
thiol is finely powdered. The open end of a glass capillary tube is pressed into the powder to
collect a sample. The capillary is then inverted and tapped gently to pack the solid into the
closed end, to a height of 2-3 mm.[3]

o Apparatus Setup: The packed capillary tube is placed into the heating block of a Mel-Temp
apparatus.

o Approximate Melting Point Determination: The heating rate is initially set to a rapid increase
(10-20 °C/min) to quickly determine an approximate melting range.

o Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is
prepared and the heating rate is set to a slow increase (1-2 °C/min) once the temperature is
within 20 °C of the approximate melting point.[1][2]

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point is reported as the range T1-T2.[3] For a pure compound, this range is typically
narrow (0.5-2 °C).[1]

Boiling Point Determination
For a solid compound, the boiling point is determined at atmospheric pressure.
Methodology: Siwoloboff Method (Small Scale)

e Sample Preparation: A small amount (approximately 0.5 mL) of molten 1-(propan-2-yl)-1H-
imidazole-2-thiol is placed in a small test tube (fusion tube).

o Apparatus Setup: A capillary tube, sealed at one end, is placed open-end-down into the
fusion tube containing the sample. The fusion tube is then attached to a thermometer.

e Heating: The assembly is heated in a Thiele tube or an oil bath with constant stirring to
ensure uniform heat distribution.[4]

o Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a rapid and continuous stream of bubbles is
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observed.

o Data Recording: The heat source is removed, and the liquid is allowed to cool slowly. The
boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[4]

Solubility Profile Determination

Determining the solubility of a compound in a range of solvents provides insight into its polarity
and potential for formulation.

Methodology: Qualitative Solubility Testing

o General Procedure: Approximately 10 mg of 1-(propan-2-yl)-1H-imidazole-2-thiol is placed
in a small test tube. 0.2 mL of the solvent is added, and the tube is agitated. If the solid does
not dissolve, the solvent is added portion-wise up to a total volume of 3 mL.[5] The
compound is classified as soluble if it dissolves completely.

» Solvent Series: The solubility is tested in the following solvents in a logical progression:

o

Water (H20)

[¢]

5% Sodium Hydroxide (NaOH) solution

[¢]

5% Sodium Bicarbonate (NaHCOs3) solution

[e]

5% Hydrochloric Acid (HCI) solution

o

Organic solvents of varying polarity (e.g., ethanol, acetone, dichloromethane, diethyl ether,
hexanes).

pKa Determination

The acid dissociation constant (pKa) of the thiol group is a critical parameter for understanding
its ionization state at different pH values, which influences its biological activity and solubility.

Methodology: Isothermal Titration Calorimetry (ITC)
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Isothermal titration calorimetry can be used for the direct determination of the pKa of thiols by
measuring the heat changes associated with their ionization.[6]

e Sample Preparation: A solution of 1-(propan-2-yl)-1H-imidazole-2-thiol is prepared in a
suitable buffer at a known concentration. The sample is placed in the ITC cell.

 Titrant Preparation: A solution of a strong base (e.g., NaOH) of known concentration is
prepared in the same buffer and loaded into the titration syringe.

« Titration: The titrant is injected into the sample cell in small, precise aliquots at a constant
temperature. The heat released or absorbed during the neutralization reaction is measured
by the instrument.

o Data Analysis: The resulting titration curve (heat change per injection versus molar ratio of
base to thiol) is fitted to a suitable binding model to determine the enthalpy of ionization
(AHion) and the association constant (Ka). The pKa is then calculated from the association
constant.

Experimental and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and physicochemical
characterization of a novel compound like 1-(propan-2-yl)-1H-imidazole-2-thiol.
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Synthesis of 1-(propan-2-yl)-1H-imidazole-2-thiol

Purification (e.g., Recrystallization, Chromatography)

Synthesis and Purification

NMR Spectroscopy (1H, 13C)

Mass Spectrometry

IR Spectroscopy

Purity Assessment (e.g., HPLC, Elemental Analysis)
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Figure 1. General Workflow for Synthesis and Characterization

Click to download full resolution via product page

Caption: General Workflow for Synthesis and Characterization.
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Conclusion

This technical guide provides a framework for the systematic characterization of the physical
properties of 1-(propan-2-yl)-1H-imidazole-2-thiol. While experimental data for this specific
compound is currently lacking in the literature, the detailed protocols presented herein offer
robust and standardized methods for its determination. The successful characterization of
these properties is a critical step in unlocking the potential of this and related imidazole-2-thiol
derivatives for applications in drug discovery and materials science. It is recommended that
future work on this compound begins with the experimental determination of the properties
outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cymitquimica.com [cymitquimica.com]

2. Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity
[article.sapub.org]

3. scbht.com [scbt.com]

4. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H20, experimental)
(HMDBO0000863) [hmdb.ca]

5. 1-Isopropyl-1H-benzoimidazole-2-thiol | 2416-65-1 | Benchchem [benchchem.com]

6. scbt.com [scbt.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
(propan-2-yl)-1H-imidazole-2-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281509#1-propan-2-yl-1h-imidazole-2-thiol-
physical-properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1281509?utm_src=pdf-body
https://www.benchchem.com/product/b1281509?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/3D-CAA41665/1-isopropyl-1h-benzodimidazole-2-thiol/
http://article.sapub.org/10.5923.j.ajoc.20150502.01.html
http://article.sapub.org/10.5923.j.ajoc.20150502.01.html
https://www.scbt.com/p/1-isopropyl-1h-imidazole-2-thiol
https://hmdb.ca/spectra/nmr_one_d/1573
https://hmdb.ca/spectra/nmr_one_d/1573
https://www.benchchem.com/es/product/b184146
https://www.scbt.com/p/1-isopropyl-1h-benzoimidazole-2-thiol-2416-65-1
https://www.benchchem.com/product/b1281509#1-propan-2-yl-1h-imidazole-2-thiol-physical-properties
https://www.benchchem.com/product/b1281509#1-propan-2-yl-1h-imidazole-2-thiol-physical-properties
https://www.benchchem.com/product/b1281509#1-propan-2-yl-1h-imidazole-2-thiol-physical-properties
https://www.benchchem.com/product/b1281509#1-propan-2-yl-1h-imidazole-2-thiol-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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